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molecular formula C9H12O B1620188 (1-Methoxyethyl)benzene CAS No. 4013-34-7

(1-Methoxyethyl)benzene

Cat. No. B1620188
CAS RN: 4013-34-7
M. Wt: 136.19 g/mol
InChI Key: PLKSMSKTENNPEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09382225B2

Procedure details

Pd/C (5 mol %) is weighed into a reaction flask. A solvent mixture consisting of ethanol and water (4:1) and ammonium formate (30 mol %) is added, the reaction flask is capped with a rubber septa and the mixture is heated (80° C.) for 2 minutes. Formic acid (3 equivalents) and then benzyl alcohol are added by syringe. The reaction is run for 20 minutes and the reaction is quenched with brine. The product is extracted by DCM and the organic phase is dried by Na2SO4. The product ethylbenzene was analyzed by 1H NMR and produced in 60% yield.
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ammonium formate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Formic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
1-Methoxy-1-phenylethane
Yield
60%

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:3])[CH3:2].C([O-])=O.[NH4+].[CH:8](O)=O.C(O)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1>[Pd].O>[CH3:8][O:3][CH:1]([C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1)[CH3:2] |f:1.2|

Inputs

Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O
Step Two
Name
ammonium formate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)[O-].[NH4+]
Step Three
Name
Formic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)O
Name
benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Step Four
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added
CUSTOM
Type
CUSTOM
Details
the reaction flask is capped with a rubber septa
CUSTOM
Type
CUSTOM
Details
the reaction is quenched with brine
EXTRACTION
Type
EXTRACTION
Details
The product is extracted by DCM
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic phase is dried by Na2SO4
CUSTOM
Type
CUSTOM
Details
produced in 60% yield

Outcomes

Product
Details
Reaction Time
 20 min
Name
1-Methoxy-1-phenylethane
Type
Smiles
COC(C)C1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.